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Compound of Interest

Compound Name:
Dimethyl cyclohexane-1,2-

dicarboxylate

Cat. No.: B7819439 Get Quote

Introduction

(1R,2R)-Dimethyl cyclohexane-1,2-dicarboxylate is a chiral organic compound belonging to

the family of diesters. Its rigid cyclohexane backbone and defined stereochemistry make it a

molecule of interest in stereoselective synthesis. This technical guide provides a detailed

overview of its properties, synthesis, and potential applications, with a focus on its role as a

chiral building block. It is important to note that while the physicochemical properties and

synthesis of its racemic and isomeric forms are documented, specific biological activity data for

the (1R,2R) enantiomer is notably absent in the current scientific literature.

Physicochemical Properties
The properties of (1R,2R)-Dimethyl cyclohexane-1,2-dicarboxylate are summarized in the

table below. It is important to note that some experimental data is for the racemic trans-isomer

or a mixture of isomers, as specific data for the enantiomerically pure compound is limited.
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Property Value Source/Comment

Molecular Formula C₁₀H₁₆O₄ [1][2]

Molecular Weight 200.23 g/mol [1][2]

IUPAC Name
trans-dimethyl (1R,2R)-

cyclohexane-1,2-dicarboxylate
[3]

Synonyms

Dimethyl trans-1,2-

cyclohexanedicarboxylate,

(1R,2R)-Dimethyl 1,2-

cyclohexanedicarboxylate

[1]

CAS Number 140459-96-7

Appearance Colorless to yellowish liquid [4]

Boiling Point 111 °C at 5 mmHg Data for a mixture of isomers.

Density 1.12 g/cm³ Data for a mixture of isomers.

Solubility

Soluble in organic solvents

such as ethers and alcohols;

insoluble in water.

[4]

Melting Point

Not available for the diester.

The precursor, trans-1,2-

Cyclohexanedicarboxylic acid,

has a melting point of 228-230

°C.[5]

Synthesis
The most common method for the synthesis of (1R,2R)-Dimethyl cyclohexane-1,2-
dicarboxylate is the Fischer esterification of its corresponding dicarboxylic acid, (1R,2R)-trans-

1,2-Cyclohexanedicarboxylic acid, using methanol in the presence of an acid catalyst.

Synthesis Workflow
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Step 1: Chiral Resolution

Step 2: Fischer Esterification

Work-up and Purification

Racemic trans-1,2-Cyclohexanedicarboxylic Acid

Diastereomeric Salt Formation

Chiral Resolving Agent
((R)-1-phenylethylamine)

(1R,2R)-trans-1,2-Cyclohexanedicarboxylic Acid

Esterification Reaction
(Reflux)

Methanol (Excess) Acid Catalyst (e.g., H₂SO₄)

(1R,2R)-Dimethyl
cyclohexane-1,2-dicarboxylate

Extraction with Organic Solvent

Washing (e.g., with NaHCO₃, brine)

Drying (e.g., with Na₂SO₄)

Purification (e.g., Distillation)
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(1R,2R)-Dimethyl
cyclohexane-1,2-dicarboxylate

Chemical Modification
(e.g., reduction, amidation)

Chiral Ligand / Auxiliary

Metal Complexation

Asymmetric Catalyst

Asymmetric Reaction
(e.g., hydrogenation, C-C bond formation)

Enantiomerically Enriched Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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